Cas no 2138573-98-3 (4-Methyl-3-(1,3-thiazol-2-ylsulfanyl)cyclohexan-1-one)
4-Methyl-3-(1,3-thiazol-2-ylsulfanyl)cyclohexan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 4-methyl-3-(1,3-thiazol-2-ylsulfanyl)cyclohexan-1-one
- 2138573-98-3
- EN300-1159315
- 4-Methyl-3-(1,3-thiazol-2-ylsulfanyl)cyclohexan-1-one
-
- Inchi: 1S/C10H13NOS2/c1-7-2-3-8(12)6-9(7)14-10-11-4-5-13-10/h4-5,7,9H,2-3,6H2,1H3
- InChI Key: WFLAGWDMWGSIAI-UHFFFAOYSA-N
- SMILES: S(C1=NC=CS1)C1CC(CCC1C)=O
Computed Properties
- Exact Mass: 227.04385639g/mol
- Monoisotopic Mass: 227.04385639g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 83.5Ų
4-Methyl-3-(1,3-thiazol-2-ylsulfanyl)cyclohexan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1159315-0.05g |
4-methyl-3-(1,3-thiazol-2-ylsulfanyl)cyclohexan-1-one |
2138573-98-3 | 0.05g |
$624.0 | 2023-06-08 | ||
| Enamine | EN300-1159315-0.1g |
4-methyl-3-(1,3-thiazol-2-ylsulfanyl)cyclohexan-1-one |
2138573-98-3 | 0.1g |
$653.0 | 2023-06-08 | ||
| Enamine | EN300-1159315-0.25g |
4-methyl-3-(1,3-thiazol-2-ylsulfanyl)cyclohexan-1-one |
2138573-98-3 | 0.25g |
$683.0 | 2023-06-08 | ||
| Enamine | EN300-1159315-0.5g |
4-methyl-3-(1,3-thiazol-2-ylsulfanyl)cyclohexan-1-one |
2138573-98-3 | 0.5g |
$713.0 | 2023-06-08 | ||
| Enamine | EN300-1159315-1.0g |
4-methyl-3-(1,3-thiazol-2-ylsulfanyl)cyclohexan-1-one |
2138573-98-3 | 1g |
$743.0 | 2023-06-08 | ||
| Enamine | EN300-1159315-2.5g |
4-methyl-3-(1,3-thiazol-2-ylsulfanyl)cyclohexan-1-one |
2138573-98-3 | 2.5g |
$1454.0 | 2023-06-08 | ||
| Enamine | EN300-1159315-5.0g |
4-methyl-3-(1,3-thiazol-2-ylsulfanyl)cyclohexan-1-one |
2138573-98-3 | 5g |
$2152.0 | 2023-06-08 | ||
| Enamine | EN300-1159315-10.0g |
4-methyl-3-(1,3-thiazol-2-ylsulfanyl)cyclohexan-1-one |
2138573-98-3 | 10g |
$3191.0 | 2023-06-08 |
4-Methyl-3-(1,3-thiazol-2-ylsulfanyl)cyclohexan-1-one Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on 4-Methyl-3-(1,3-thiazol-2-ylsulfanyl)cyclohexan-1-one
4-Methyl-3-(1,3-thiazol-2-ylsulfanyl)cyclohexan-1-one: A Comprehensive Overview
4-Methyl-3-(1,3-thiazol-2-ylsulfanyl)cyclohexan-1-one is a compound with the CAS number 2138573-98-3, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyclohexanone ring substituted with a methyl group and a thiazole-derived sulfanyl group. The presence of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.
The synthesis of 4-Methyl-3-(1,3-thiazol-2-ylsulfanyl)cyclohexan-1-one involves a series of carefully designed reactions that highlight the importance of stereochemistry and regioselectivity. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity, leveraging advanced catalytic systems and green chemistry principles. The compound's structure has been analyzed using cutting-edge techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, providing insights into its spatial arrangement and electronic properties.
In terms of applications, 4-Methyl-3-(1,3-thiazol-2-ylsulfanyl)cyclohexan-1-one has shown promise in the development of novel pharmaceutical agents. Its thiazole moiety, known for its biological activity, has been linked to anti-inflammatory, antioxidant, and antimicrobial properties. Researchers have explored its potential as a lead compound in drug discovery programs targeting chronic diseases such as cancer and neurodegenerative disorders. Preclinical studies have demonstrated that this compound exhibits selective binding to key cellular receptors, suggesting its potential as a therapeutic agent.
Moreover, the compound's cyclohexanone ring provides a versatile platform for further functionalization. Chemists have exploited this feature to develop derivatives with enhanced bioavailability and efficacy. For instance, the introduction of additional substituents has been shown to improve solubility and stability, making it more amenable for use in medicinal formulations.
Recent advancements in computational chemistry have also contributed to our understanding of 4-Methyl-3-(1,3-thiazol-2-ylsulfanyl)cyclohexan-1-one's behavior at the molecular level. Molecular docking studies have revealed interactions between the compound and target proteins, providing valuable insights into its mechanism of action. These findings have been instrumental in guiding the design of next-generation compounds with improved pharmacokinetic profiles.
In conclusion, 4-Methyl-3-(1,3-thiazol-2-ylsulfanyl)cyclohexan-1-one stands as a testament to the ingenuity of modern chemical research. Its unique structure, coupled with its diverse functional groups, positions it as a pivotal molecule in both academic and industrial settings. As research continues to uncover new applications and optimize its properties, this compound is poised to play an increasingly important role in advancing scientific knowledge and therapeutic development.
2138573-98-3 (4-Methyl-3-(1,3-thiazol-2-ylsulfanyl)cyclohexan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)